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Compound of Interest

Compound Name: 2-Amino-4-bromo-6-fluorophenol

Cat. No.: B112152

For Immediate Release

This technical guide provides an in-depth overview of 2-Amino-4-bromo-6-fluorophenol, a
halogenated aromatic compound with potential applications in pharmaceutical and chemical
research. This document is intended for researchers, scientists, and drug development
professionals, offering a consolidated resource on its commercial availability, chemical
properties, and potential synthetic routes.

Commercial Availability

2-Amino-4-bromo-6-fluorophenol (CAS No. 182499-89-4) is available from a number of
commercial suppliers. While a comprehensive technical data sheet with extensive experimental
data is not readily available from all vendors, many can provide a Certificate of Analysis (CoA)
upon request. Key suppliers are listed below.
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Supplier Website Available Documentation

CoA, SDS, Route of Synthesis,

Alachem Co., Ltd. --INVALID-LINK-- _
Method of Analysis[1]
CoA, NMR, MSDS, HPLC,

Halochem --INVALID-LINK--
GC[2]

BLD Pharm --INVALID-LINK--

CATO Reference Materials --INVALID-LINK-- CoA (by lot number)[3]

CymitQuimica --INVALID-LINK--

Key Organics --INVALID-LINK-- SDS[4]

ECHO CHEMICAL CO., LTD. --INVALID-LINK--

Echemi --INVALID-LINK-- SDS[5]

Physicochemical Properties

Below is a summary of the key physicochemical properties of 2-Amino-4-bromo-6-
fluorophenol. This data is compiled from various supplier and database entries.

Property Value Source

CAS Number 182499-89-4 Multiple

Molecular Formula CeHsBrFNO Alachem Co., Ltd.[1]
Molecular Weight 206.01 g/mol Alachem Co., Ltd.[1]
Purity >98% Halochem[2]

Keep in dark place, inert
Storage BLD Pharm|6]
atmosphere, room temperature

Synthesis and Experimental Protocols

A detailed, peer-reviewed experimental protocol for the synthesis of 2-Amino-4-bromo-6-
fluorophenol is not readily available in the public domain. However, a plausible synthetic route
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can be inferred from the patent literature describing the preparation of its nitro precursor, 2-
bromo-4-fluoro-6-nitrophenol. The synthesis would likely involve a two-step process: nitration of
a commercially available starting material followed by reduction of the nitro group.

Proposed Synthetic Workflow

The following diagram outlines a potential synthetic pathway for 2-Amino-4-bromo-6-
fluorophenol.

Step 1: Nitration

[ j Mixed Acid (H2SO4/HNO3)

Chloroform, 40-80°C

" )

e.g., H2/Pd-C of SnQl2/HCI

( )

Step 2: Reduction

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Amino-4-bromo-6-fluorophenol.

Experimental Details (Hypothetical)
Step 1: Synthesis of 2-bromo-4-fluoro-6-nitrophenol (Based on CN103724206A)[7]

e Reactants: 2-bromo-4-fluorophenol, Chloroform, Mixed acid (Sulfuric acid and Nitric acid).

e Procedure: 2-bromo-4-fluorophenol is dissolved in chloroform. A mixed acid solution of
sulfuric acid and nitric acid is added dropwise at room temperature. The reaction mixture is
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then heated to 40-80°C and stirred for a specified time.

o Workup: The organic phase is washed with water, and the solvent is evaporated to yield the

crude 2-bromo-4-fluoro-6-nitrophenol.
Step 2: Reduction of 2-bromo-4-fluoro-6-nitrophenol

e Reactants: 2-bromo-4-fluoro-6-nitrophenol, a suitable reducing agent (e.g., H2 over
Palladium on carbon, or Tin(ll) chloride in hydrochloric acid).

e Procedure: The nitro compound is dissolved in an appropriate solvent (e.g., ethanol or ethyl
acetate for catalytic hydrogenation, or concentrated HCI for SnClz reduction). The reducing
agent is added, and the reaction is stirred at room temperature or with gentle heating until
the starting material is consumed (monitored by TLC).

o Workup: The workup procedure would depend on the reducing agent used. For catalytic
hydrogenation, the catalyst is filtered off, and the solvent is evaporated. For SnClz reduction,
the reaction is typically basified to precipitate the tin salts, which are then filtered off. The
product is then extracted with an organic solvent. The crude product would likely require
purification by recrystallization or column chromatography.

Applications in Research and Development

Halogenated aminophenols are valuable building blocks in medicinal chemistry and materials
science. While specific applications for 2-Amino-4-bromo-6-fluorophenol are not extensively
documented in peer-reviewed literature, related compounds are known to be precursors for:

e Enzyme Inhibitors: The aminophenol scaffold can be elaborated to synthesize inhibitors of

various enzymes.

e Anticancer Agents: Many small-molecule kinase inhibitors and other anticancer drugs
contain substituted aniline or phenol cores.

e Agrochemicals: This class of compounds can serve as a starting point for the synthesis of
novel herbicides and fungicides.

Signaling Pathways and Biological Activity
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Currently, there is no publicly available scientific literature detailing the specific biological
activity of 2-Amino-4-bromo-6-fluorophenol or its involvement in any signaling pathways.
Research on structurally similar bromophenol derivatives suggests potential for antibacterial
and anticancer activities, but this has not been confirmed for this specific molecule. Further
investigation is required to elucidate its biological function.

Safety Information

A Safety Data Sheet (SDS) for 2-Amino-4-bromo-6-fluorophenol is available from Echemi.[5]
Key safety precautions include:

Handling in a well-ventilated area.

Wearing suitable protective clothing, including gloves and safety goggles.

Avoiding the formation of dust and aerosols.

Storing in a tightly closed container in a dry, cool, and well-ventilated place.

For detailed safety information, please refer to the supplier's SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-4-bromo-6-fluorophenol: A Technical Overview
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112152#commercial-suppliers-of-2-amino-4-bromo-
6-fluorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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